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Compound of Interest

1,1-Dimethyl-3-phenylpropy!
Compound Name:
acetate

Cat. No.: B085564

An In-depth Technical Guide to a,a-Dimethylphenethyl Acetate

This technical guide provides a comprehensive overview of a,a-Dimethylphenethyl acetate, a
significant synthetic aroma chemical. The information is tailored for researchers, scientists, and
professionals in the fields of chemistry and drug development, presenting a detailed exploration
of its history, synthesis, and physicochemical properties.

Discovery and History

a,a-Dimethylphenethyl acetate, also widely known by synonyms such as
Dimethylbenzylcarbinyl acetate (DMBCA) and 1,1-Dimethyl-2-phenylethyl acetate, is a purely
synthetic compound with no known natural occurrence.[1][2] Its development is closely tied to
the advancements in industrial benzyl chloride chemistry that began in the early 20th century.
[2] The compound itself was discovered in 1939.[1]

Following its discovery, a,a-Dimethylphenethyl acetate rapidly gained importance in the
fragrance and flavor industry. By the mid-20th century, it had established itself as an
indispensable ingredient, particularly valued for its complex floral and fruity aroma profile.[2] It
became a staple component in creating jasmine and other white floral fragrance bases and
was frequently used to impart a rich, lasting character to soaps and cosmetics.[1][2] The
efficient synthesis process, which has remained largely unchanged since its introduction,
allowed for an economical route to mimic expensive natural floral notes, solidifying its
prominent role in the industry.[2]
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Synthesis

The industrial production of a,a-Dimethylphenethyl acetate is a well-established, two-step
process. The synthesis begins with the creation of the precursor alcohol, a,a-dimethylphenethyl
alcohol (also known as dimethylbenzyl carbinol), which is subsequently esterified to yield the
final acetate product.

The primary route involves:

» Grignard Reaction: Benzyl chloride is used to form a Grignard reagent, benzylmagnesium
chloride. This organometallic intermediate is then reacted with acetone. The nucleophilic
addition of the benzyl group to the carbonyl carbon of acetone, followed by an acidic workup,
yields a,a-dimethylphenethyl alcohol.[2]

o Acetylation (Esterification): The resulting tertiary alcohol is acetylated to form the final ester.
This is typically achieved through reaction with acetic anhydride or by a Fischer esterification
using acetic acid with a strong acid catalyst, such as sulfuric acid.[1][2][3]

This synthesis pathway proved to be a significant advancement in fragrance chemistry,
providing an efficient and economical method for producing a valuable aroma chemical from
readily available industrial starting materials like toluene (the precursor to benzyl chloride).[2]

Quantitative Data

The physicochemical and toxicological properties of a,a-Dimethylphenethyl acetate are
summarized below.

Table 1: Physical and Chemical Properties
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Property Value Reference(s)
CAS Number 151-05-3 [2]
Molecular Formula C12H1602 [4]
Molecular Weight 192.25 g/mol [4]
Colorless to pale straw oily
liquid; can crystallize to a
Appearance , (2]
translucent solid at room
temperature.
Sweet, floral-fruity with
Odor Profile jasmine, rose, pear, and green  [2][5]
nuances.
Melting Point 29-30 °C [2]
Boiling Point 250 °C (lit.) [1]
Density 0.996-1.004 g/mL at 20°C [2]

Refractive Index

1.4900-1.4950 (at 20°C, nD)

[2]

Flash Point

103 °C

[1](2]

Vapor Pressure

0.018 hPa at 25°C

[1]

Insoluble in water; soluble in

Solubility ethanol, oils, and most organic  [2]
solvents.
Log P 2.91 [1]

Table 2: Spectroscopic Data
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Spectrum Key Peaks | Data

Reference(s)

H NMR A spectrum is available for this
compound.

[6]7]

13C NMR A spectrum is available for this
compound.

[6]

m/z (relative intensity): 43
Mass Spectrometry (EI-MS) (999), 91 (271), 59 (239), 132
(223), 117 (80)

[8]

[6]

Table 3: Toxicological Data
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. Study Type /
Endpoint Result . Reference(s)
Conditions
Acute Oral Toxicity LD50: 3300 mg/kg Rat [9]
Acute Dermal Toxicity LD50: > 3000 mg/kg Rabbit [9]

Skin Irritation

Causes skin irritation.

[9]

Eye Irritation

Causes eye irritation.

[9]

Bacterial Reverse

Mutation

Non-mutagenic

OECD TG 471 (Ames
Test), up to 5000 p
g/plate , with and

without S9 activation.

[4]

Clastogenicity

Non-clastogenic

OECD TG 487 (In
Vitro Micronucleus
Test), in human
peripheral blood
lymphocytes.

[4]

Repeated Dose

Toxicity

NOAEL established;
adequate Margin of
Exposure (MOE >
100) at current use

levels.

OECD TG 408 (90-
day oral gavage study

in rats).

[4]

Reproductive/Develop

mental Toxicity

NOAEL established;
adequate Margin of
Exposure (MOE >
100) at current use

levels.

OECD TG 422
(Combined Repeated
Dose Toxicity Study
with
Reproduction/Develop
mental Toxicity
Screening Test in

rats).

[4]

Experimental Protocols

Industrial Synthesis Workflow
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The following diagram illustrates the logical workflow for the industrial synthesis of a,o-
Dimethylphenethyl acetate.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Industrial Synthesis of a,a-Dimethylphenethyl Acetate

Step 1: Grignard Reaction

Benzyl Chloride + Mg

lForms

Benzylmagnesium Chloride
(Grignard Reagent)

N/

Addition Reaction

'

Acidic Workup

Acetone

Step 2: Acetylation

. Acetic Anhydride
a,0-Dimethylphenethyl Alcohol (or Acetic Acid + Catalyst)

T

Esterification

l

a,0-Dimethylphenethyl Acetate

l

Purification
(e.g., Distillation)

:

Final Product
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Toxicological Safety Assessment Workflow

Ingredient:
a,a-Dimethylphenethyl acetate

Evaluate Genotoxicity Potential Evaluate Systemic Toxicity Evaluate Environmental Fate

(Ames Test (OECD 47lD @Iicronucleus Test (OECD 487D @epeated Dose Study (OECD 408D E?eproductlve/DeveIopmentaD [Assess PBT Criteriaa @alculate PEC/PNEC}

Screening (OECD 422)

. Conclusion:
N%? gc;rj]zg;'ic E:alculate Margin of Exposure (MOED Not PBT
Low Environmental Risk

Conclusion:
MOE > 100
Low Risk

Final Safety Conclusion:
Safe for use under current conditions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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